Cas no 116114-21-7 (3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-)

3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl- structure
116114-21-7 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-
CAS No:116114-21-7
MF:C9H8FN3O
MW:193.177724838257
CID:224612
PubChem ID:3087750
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,5-(4-fluorophenyl)-2,4-dihydro-4-methyl-
    • 3-(4-fluorophenyl)-4-methyl-1H-1,2,4-triazol-5-one
    • 4H-1,2,4-triazol-3-ol, 5-(4-fluorophenyl)-4-methyl-
    • 5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-ol
    • 2,4-Dihydro-5-(4-fluorophenyl)-4-methyl-3H-1,2,4-triazol-3-one
    • 116114-21-7
    • DTXSID60151284
    • CHEMBL316452
    • BRN 4184107
    • 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(4-fluorophenyl)-4-methyl-
    • SCHEMBL23565310
    • Inchi: 1S/C9H8FN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14)
    • InChI Key: VWNZCRPRNPRKND-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NNC(N1C)=O

Computed Properties

  • Exact Mass: 193.06524
  • Monoisotopic Mass: 193.06514005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 50.94
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